3-[1-(1-adamantyl)-4-piperidinyl]-N-phenylpropanamide

• IUPAC Name: 3-[1-(1-adamantyl)piperidin-4-yl]-N-phenylpropanamide
• InChI: InChI=1S/C24H34N2O/c27-23(25-22-4-2-1-3-5-22)7-6-18-8-10-26(11-9-18)24-15-19-12-20(16-24)14-21(13-19)17-24/h1-5,18-21H,6-17H2,(H,25,27)
• InChI Key: BMDIYFOBUXUVKH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CCC(=O)NC2=CC=CC=C2)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C24H34N2O
• Molecular Weight: 366.5 g/mol

Description

Adamantane is an organic compound with a formula of C10H16. It consists of three fused cyclohexane rings forming a compact and rigid framework. The spatial arrangement of carbon atoms in the adamantane molecule is the same as in the diamond crystal. This structure is the basis for a wide range of compounds, including the one you’re asking about.

Synthesis Analysis

Adamantane derivatives are often synthesized via carbocation or radical intermediates that have unique stability and reactivity when compared to simple hydrocarbon derivatives. The high reactivity of these compounds offers extensive opportunities for their utilization as starting materials for the synthesis of various functional adamantane derivatives.

Molecular Structure Analysis

The molecular structure of adamantane derivatives can be quite complex. They can be divided into three major groups: dehydroadamantanes, compounds with exocyclic double bonds, and compounds with multiple side-chain bonds.

Chemical Reactions Analysis

Adamantane derivatives are known for their high reactivity, which allows for a wide range of chemical reactions. These include polymerization reactions, as well as various chemical and catalytic transformations.

Physical and Chemical Properties Analysis

Adamantane is a white solid with a camphor-like odor. It’s the simplest diamondoid and is both rigid and virtually stress-free. The physical and chemical properties of its derivatives would depend on the specific groups attached to the adamantane core.

Mechanism of Action

The mechanism of action of adamantane derivatives can vary widely depending on the specific compound and its intended use. For example, some adamantane derivatives have been used in medicine due to their unique biological and stimulus-responsive properties.

Future Directions

The field of adamantane chemistry is a promising area of research. The unique properties of these compounds offer extensive opportunities for their utilization in various fields, including the synthesis of functional adamantane derivatives, monomers, thermally stable and high-energy fuels and oils, bioactive compounds, pharmaceuticals, and higher diamond-like bulky polymers such as diamondoids.